Cas no 896342-13-5 (3-(methylsulfanyl)-N-(3-nitrophenyl)benzamide)

• Product Name: 3-(methylsulfanyl)-N-(3-nitrophenyl)benzamide
• CAS No: 896342-13-5
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 5762928
• PubChem ID: 7565233
• Update Time: 2025-05-26

3-(methylsulfanyl)-N-(3-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024659810
• 3-(methylthio)-N-(3-nitrophenyl)benzamide
• 3-(methylsulfanyl)-N-(3-nitrophenyl)benzamide
• 3-methylsulfanyl-N-(3-nitrophenyl)benzamide
• F2554-0201
• 896342-13-5
• Benzamide, 3-(methylthio)-N-(3-nitrophenyl)-

• Inchi： 1S/C14H12N2O3S/c1-20-13-7-2-4-10(8-13)14(17)15-11-5-3-6-12(9-11)16(18)19/h2-9H,1H3,(H,15,17)
• InChI Key： WIVUUNBMMCXTHU-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 288.05686342g/mol
• Monoisotopic Mass: 288.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 380.9±27.0 °C(Predicted)
• pka: 12.37±0.70(Predicted)

Additional information on 3-(methylsulfanyl)-N-(3-nitrophenyl)benzamide

Comprehensive Overview of 3-(Methylsulfanyl)-N-(3-Nitrophenyl)benzamide (CAS No. 896342-13-5)

3-(Methylsulfanyl)-N-(3-nitrophenyl)benzamide, with the CAS number 896342-13-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methylsulfanyl and nitrophenyl functional groups, exhibits potential applications in drug discovery and material science. Its molecular structure, combining a benzamide core with sulfur and nitro substituents, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfur-containing compounds like 3-(methylsulfanyl)-N-(3-nitrophenyl)benzamide has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on antibiotic resistance and cancer therapeutics. The compound's nitrophenyl moiety also contributes to its electron-withdrawing properties, which are critical in designing photovoltaic materials and organic semiconductors—a hot topic in renewable energy research.

The synthesis of CAS 896342-13-5 typically involves amide coupling reactions between 3-(methylsulfanyl)benzoic acid and 3-nitroaniline, followed by purification via column chromatography. Its solubility in organic solvents like DMSO and methanol facilitates its use in high-throughput screening assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with Good Laboratory Practices (GLP).

From an industrial perspective, 3-(methylsulfanyl)-N-(3-nitrophenyl)benzamide is valued for its role in crop protection formulations. Its sulfur atom enhances the bioavailability of agrochemicals, addressing the global demand for sustainable agriculture. Additionally, its nitro group offers reactivity for further derivatization, making it a key building block in pesticide and herbicide development. This aligns with the rising interest in green chemistry and eco-friendly pest control solutions.

In the context of drug discovery, CAS 896342-13-5 is often explored for its structure-activity relationships (SAR). Computational studies using molecular docking and QSAR models suggest its affinity for enzyme targets like tyrosine kinases, which are implicated in inflammatory diseases and oncology. These insights are driving partnerships between academic labs and pharmaceutical companies to accelerate preclinical research.

Environmental and toxicological studies of 3-(methylsulfanyl)-N-(3-nitrophenyl)benzamide indicate moderate biodegradability, prompting investigations into advanced oxidation processes (AOPs) for wastewater treatment. This resonates with the broader push for circular economy principles in chemical manufacturing. Regulatory bodies emphasize life cycle assessment (LCA) to evaluate its ecological footprint, ensuring alignment with REACH and EPA guidelines.

In summary, 3-(methylsulfanyl)-N-(3-nitrophenyl)benzamide (896342-13-5) is a multifaceted compound bridging pharmaceutical innovation, agricultural sustainability, and material science. Its synthetic versatility and functional groups position it as a valuable asset in addressing contemporary challenges like drug resistance, food security, and clean energy. Future research will likely focus on optimizing its bioactivity and environmental compatibility to meet evolving industry standards.